Coumermycin A2 Exhibits Quantifiably Reduced Potency Relative to Coumermycin A1 Against S. aureus
Coumermycin A2 demonstrates significantly lower antibacterial activity compared to its more methylated congener, coumermycin A1. This difference is directly attributable to the degree of methylation on the pyrrole moiety, a key structural determinant of potency in this class [1].
| Evidence Dimension | Antibacterial activity against Staphylococcus aureus strains |
|---|---|
| Target Compound Data | Coumermycin A2 |
| Comparator Or Baseline | Coumermycin A1 |
| Quantified Difference | Coumermycin A2 is up to 80 times less active than coumermycin A1 |
| Conditions | In vitro susceptibility testing against some S. aureus strains [1] |
Why This Matters
This quantification is essential for experimental design; researchers must avoid assuming equivalent potency between A1 and A2, as A2's reduced activity necessitates higher concentrations for comparable in vitro or in vivo effects.
- [1] Claridge, C.A., Gourevitch, A. U.S. Patent on Coumermycins, citing Kawaguchi et al. (1965) and Cron et al. (1970). View Source
